Cas no 1349717-49-2 (3-Bromo-2,5-difluorobenzenesulfonyl chloride)

• Product Name: 3-Bromo-2,5-difluorobenzenesulfonyl chloride
• CAS No: 1349717-49-2
• MF: C₆H₂BrClF₂O₂S
• MW: 291.497685909271
• MDL: MFCD20233338
• CID: 4591631
• PubChem ID: 54379847
• Update Time: 2025-06-14

3-Bromo-2,5-difluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,5-difluorobenzenesulfonyl chloride

• MDL： MFCD20233338
• Inchi： 1S/C6H2BrClF2O2S/c7-4-1-3(9)2-5(6(4)10)13(8,11)12/h1-2H
• InChI Key： UZDIOAGLCYFPPL-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(F)=CC(Br)=C1F

Computed Properties

• Exact Mass: 289.86155g/mol
• Monoisotopic Mass: 289.86155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5Ų

Additional information on 3-Bromo-2,5-difluorobenzenesulfonyl chloride

Comprehensive Overview of 3-Bromo-2,5-difluorobenzenesulfonyl chloride (CAS No. 1349717-49-2)

3-Bromo-2,5-difluorobenzenesulfonyl chloride (CAS No. 1349717-49-2) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated benzenesulfonyl chlorides, which are pivotal intermediates in the synthesis of bioactive molecules. Its unique structural features, including the bromo and difluoro substituents, enhance its reactivity and selectivity in cross-coupling reactions, making it a valuable building block in modern organic chemistry.

The growing demand for fluorinated compounds in drug discovery has positioned 3-Bromo-2,5-difluorobenzenesulfonyl chloride as a compound of significant interest. Researchers are increasingly exploring its applications in the development of kinase inhibitors and antiviral agents, aligning with current trends in targeting COVID-19-related proteins and cancer therapeutics. Its role in click chemistry and SuFEx (Sulfur Fluoride Exchange) reactions further underscores its versatility in high-throughput screening and combinatorial chemistry.

From a synthetic perspective, 3-Bromo-2,5-difluorobenzenesulfonyl chloride is often employed in nucleophilic substitution reactions and palladium-catalyzed cross-couplings. The presence of both electron-withdrawing (sulfonyl chloride) and electron-donating (bromo) groups facilitates diverse functionalization pathways. Recent studies highlight its utility in constructing heterocyclic scaffolds, such as benzothiazoles and sulfonamides, which are prevalent in FDA-approved drugs.

Environmental and regulatory considerations are also critical when handling 3-Bromo-2,5-difluorobenzenesulfonyl chloride. While it is not classified as a hazardous material under most jurisdictions, proper storage conditions (e.g., anhydrous environments at low temperatures) are recommended to maintain its stability. Industry best practices emphasize the use of green chemistry principles, such as solvent recovery and catalytic recycling, to minimize waste during large-scale production.

In the context of market trends, the compound's relevance is amplified by the rising investment in precision medicine and bioconjugation technologies. Analysts project increased demand for multifunctional sulfonyl chlorides like 3-Bromo-2,5-difluorobenzenesulfonyl chloride, driven by their role in antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). These applications align with frequent search queries such as "fluorinated sulfonyl chlorides in drug development" and "bromo-difluoro benzene derivatives", reflecting the compound's prominence in academic and industrial research.

To conclude, 3-Bromo-2,5-difluorobenzenesulfonyl chloride (CAS No. 1349717-49-2) exemplifies the intersection of structural complexity and practical utility in synthetic chemistry. Its adaptability to diverse reaction conditions and alignment with cutting-edge therapeutic strategies ensure its continued importance in the chemical sciences. Future research may explore its potential in catalysis and material science, further expanding its applications beyond traditional domains.